N-[2-(1-adamantyl)ethyl]-6-chloro-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-[2-(1-adamantyl)ethyl]-6-chloro-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C22H24ClNO3/c23-17-1-2-19-16(8-17)9-18(21(26)27-19)20(25)24-4-3-22-10-13-5-14(11-22)7-15(6-13)12-22/h1-2,8-9,13-15H,3-7,10-12H2,(H,24,25)
• InChI Key: UDSAPQTZUPJZTO-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)CCNC(=O)C4=CC5=C(C=CC(=C5)Cl)OC4=O
• Molecular Formula: C22H24ClNO3
• Molecular Weight: 385.9 g/mol

Description

N-[2-(1-adamantyl)ethyl]-6-chloro-2-oxo-2H-chromene-3-carboxamide, also known as ACEA, is a synthetic cannabinoid that has been extensively researched due to its potential therapeutic applications. ACEA is a selective agonist of the cannabinoid receptor type 1 (CB1) and has been shown to have a range of biochemical and physiological effects.

Mechanism of Action

N-[2-(1-adamantyl)ethyl]-6-chloro-2-oxo-2H-chromene-3-carboxamide is a selective agonist of the CB1 receptor, which is primarily found in the central nervous system. Activation of the CB1 receptor by N-[2-(1-adamantyl)ethyl]-6-chloro-2-oxo-2H-chromene-3-carboxamide leads to the inhibition of neurotransmitter release and the modulation of neuronal excitability. This results in a range of biochemical and physiological effects.
Biochemical and Physiological Effects
N-[2-(1-adamantyl)ethyl]-6-chloro-2-oxo-2H-chromene-3-carboxamide has been shown to have a range of biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic effects, which may make it useful in the treatment of chronic pain and inflammation. It has also been shown to have neuroprotective effects, which may make it useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(1-adamantyl)ethyl]-6-chloro-2-oxo-2H-chromene-3-carboxamide in lab experiments is its selectivity for the CB1 receptor, which allows for more precise targeting of specific pathways. However, one limitation is that N-[2-(1-adamantyl)ethyl]-6-chloro-2-oxo-2H-chromene-3-carboxamide is a synthetic compound, which may limit its applicability in certain experimental models.

Future Directions

There are several potential future directions for research on N-[2-(1-adamantyl)ethyl]-6-chloro-2-oxo-2H-chromene-3-carboxamide. One area of research could focus on its potential applications in the treatment of addiction. Another area of research could focus on its potential applications in the treatment of metabolic disorders such as obesity and diabetes. Additionally, further research could be conducted to better understand the mechanisms of action of N-[2-(1-adamantyl)ethyl]-6-chloro-2-oxo-2H-chromene-3-carboxamide and its potential therapeutic applications.

Synthesis Methods

N-[2-(1-adamantyl)ethyl]-6-chloro-2-oxo-2H-chromene-3-carboxamide can be synthesized using a variety of methods, including the reaction of 6-chloro-2-oxo-2H-chromene-3-carboxylic acid with 1-adamantylamine and ethyl chloroformate. The resulting product is then purified using chromatography techniques.

Scientific Research Applications

N-[2-(1-adamantyl)ethyl]-6-chloro-2-oxo-2H-chromene-3-carboxamide has been extensively studied for its potential therapeutic applications. Research has shown that N-[2-(1-adamantyl)ethyl]-6-chloro-2-oxo-2H-chromene-3-carboxamide has anti-inflammatory, analgesic, and neuroprotective effects. It has also been shown to have potential applications in the treatment of obesity, metabolic disorders, and addiction.